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Introduction Tetrahydrolinalool (THL) is a saturated monoterpene alcohol widely utilized in the
cosmetic and fragrance industries.[1][2][3] It is synthesized through the catalytic hydrogenation
of linalool, a process that enhances its chemical stability significantly.[4][5][6] This increased
stability makes Tetrahydrolinalool a preferred ingredient for perfuming cosmetic products,
especially in formulations with challenging pH levels, such as soaps and detergents, where its
precursor, linalool, may degrade.[5][7] Its olfactory profile is described as a mild, clean, and
fresh floral scent with notes of lily, lilac, tea, and subtle citrus or woody undertones.[2][6][8]
While primarily used as a fragrance component[9][10], related terpene alcohols like linalool
have demonstrated biological activities, including anti-inflammatory effects.[11][12] This
suggests that beyond its pleasant aroma, Tetrahydrolinalool may offer additional functional
benefits in topical formulations.

This document provides comprehensive data, formulation guidelines, and experimental
protocols for the effective incorporation and evaluation of Tetrahydrolinalool in cosmetic
products for topical application.

Physicochemical & Safety Data
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Successful formulation requires a thorough understanding of the active ingredient's properties.

The key physicochemical and safety parameters for Tetrahydrolinalool are summarized

below.

Table 1: Physicochemical Properties of Tetrahydrolinalool

Property Value Reference(s)

CAS Number 78-69-3 [2]1[4][13]

INCI Name TETRAHYDROLINALOOL [10]

Molecular Formula C10H220 [2][5]

Molecular Weight 158.28 g/mol [2][5]
Clear, colorless to pale yellow

Appearance o [2][5][14]
liquid
Mild, floral (lily, lilac), fresh,

Odor with tea-like and citrus [2][6][8]
nuances

Density ~0.826 - 0.831 g/cm3 @ 20°C [1][5]

Boiling Point 197°C [5]

Flash Point ~77°C [2][5]

Log P (o/w) ~3.3-3.54 [5][15]
Soluble in alcohols and oils;

Solubility [1][2][14]

Insoluble in water

| Stability | Highly stable, particularly in alkaline media; more stable than linalool |[5][7][8] |

Table 2: Safety & Regulatory Profile
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Parameter Value Reference(s)
Oral LD50 (Rat) > 5 glkg [4]
Dermal LD50 (Rabbit) > 5 g/kg [4]

May cause skin irritation or

Skin Irritation allergic reactions in sensitive [14][15]
individuals

Eye Irritation Causes serious eye irritation [15]

FEMA Number 3060 [5][13][14]

| Regulatory Status | Generally Recognized as Safe (GRAS) as a flavoring agent by JECFA |
[15] |

Formulation Guidelines & Example Chassis

Due to its lipophilic nature (Log P ~3.3), Tetrahydrolinalool is readily incorporated into the oil
phase of emulsions or solubilized in anhydrous systems. Its excellent stability allows for its use
in a wide range of product types without significant degradation.[5][8]

e Emulsions (Creams, Lotions): Add Tetrahydrolinalool to the oil phase. It can be
incorporated during the cool-down phase (<40°C) to minimize volatile loss, although its high
boiling point makes it relatively robust to heat.

e Anhydrous Systems (Oils, Balms): Directly miscible with other lipids and esters.

o Surfactant Systems (Cleansers, Shampoos): Can be pre-solubilized with non-ionic
surfactants or glycols before addition to the main batch to ensure clarity and prevent

separation.

Table 3: Example Topical Formulation Chassis with Tetrahydrolinalool
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Formulation Ingredient .
Phase % wiw Function
Type (INCI Name)
O/W Cream A Aqua Q.S. to 100 Vehicle
A Glycerin 3.00 Humectant
A Xanthan Gum 0.20 Stabilizer
Caprylic/Capric
B .p Y ) P 10.00 Emollient
Triglyceride
Cetearyl Alcohol
B (and) Ceteareth- 5.00 Emulsifier
20
B Dimethicone 1.00 Occlusive
Tetrahydrolinaloo
C | 0.50 Fragrance
Phenoxyethanol
(and) ]
C ] 1.00 Preservative
Ethylhexylglyceri
n
Helianthus
) Annuus ]
Body Oil A Q.S. to 100 Vehicle
(Sunflower) Seed
oil
Simmondsia
A Chinensis 15.00 Emollient
(Jojoba) Seed Oil
A Tocopherol 0.50 Antioxidant
Tetrahydrolinaloo
A | 1.00 Fragrance
Gel Serum A Aqua Q.S. to 100 Vehicle
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Formulation Ingredient .

Phase % wiw Function
Type (INCI Name)

) Solvent/Humecta
A Propanediol 5.00
nt
A Carbomer 0.40 Gelling Agent
B Polysorbate 20 2.00 Solubilizer
Tetrahydrolinaloo
B | 0.30 Fragrance
C Triethanolamine 0.40 Neutralizer

| | C | Euxyl PE 9010 | 1.00 | Preservative |

Note: Typical use levels for fragrance in leave-on cosmetics range from 0.2% to 1%.[9]

Postulated Mechanism of Action: Anti-Inflammatory
Pathway

While Tetrahydrolinalool is primarily a fragrance, its precursor, linalool, has been shown to
possess anti-inflammatory properties, partly by inhibiting the NF-kB (Nuclear Factor kappa B)
and MAPK (Mitogen-Activated Protein Kinase) signaling pathways.[12][16] These pathways are
critical in the inflammatory cascade, leading to the expression of pro-inflammatory mediators
like INOS (inducible Nitric Oxide Synthase) and COX-2 (Cyclooxygenase-2).[16] It is plausible
that THL may exert similar, albeit unconfirmed, effects. The diagram below illustrates this
hypothetical mechanism.
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Pro-inflammatory Genes
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Preparation

Experiment (24h)

3. Apply Formulation
(Finite dose, e.g., 10 mg/cm?)

4. Sample Receptor Fluid
(At 1,2, 4,8, 12, 24h)

5. Skin Deposition Analysis
(Tape Strip SC, Separate Epidermis/Dermis)

6. Quantify THL by HPLC

7. Calculate Flux, Kp, Skin Content
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Time Zero (T=0)
Initial Analysis:
pH, Viscosity, Appearance,
Odor, Microbiology

Real-Time Storage

Accelerated Storage
(40°C/75% RH, 45°C, 50°C)

Test @ 1, 2, 3 Months

Cycle Testing
(e.g., 3x from -10°C to 25°C)

Test After 3 Cycles

Photostability

(25°C / 60% RH) (UVIVis Exposure)

Test @ 3, 6, 12, 24 Months Test After Exposure

Final Stability Report
(Shelf-Life Determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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